Cas no 105393-23-5 (ethyl 2-(4-tert-butylphenyl)cyclopropane-1-carboxylate)

Ethyl 2-(4-tert-butylphenyl)cyclopropane-1-carboxylate is a cyclopropane derivative featuring a tert-butylphenyl substituent and an ethyl ester functional group. This compound is of interest in organic synthesis due to its sterically hindered aromatic moiety and the strained cyclopropane ring, which can serve as a versatile intermediate in the preparation of more complex molecules. Its structural characteristics make it suitable for applications in pharmaceuticals, agrochemicals, and materials science, where rigid, aromatic-functionalized cyclopropanes are desired. The tert-butyl group enhances solubility in nonpolar solvents, while the ester functionality allows for further derivatization. The compound’s stability and reactivity profile make it a valuable building block in synthetic chemistry.
ethyl 2-(4-tert-butylphenyl)cyclopropane-1-carboxylate structure
105393-23-5 structure
Product Name:ethyl 2-(4-tert-butylphenyl)cyclopropane-1-carboxylate
CAS No:105393-23-5
MF:C16H22O2
MW:246.344685077667
MDL:MFCD02176657
CID:2874544
PubChem ID:615698
Update Time:2025-06-08

ethyl 2-(4-tert-butylphenyl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(4-tert-butylphenyl)cyclopropane-1-carboxylate
    • EN300-227909
    • Ethyl 2-(4-tert-butylphenyl)cyclopropanecarboxylate #
    • Ethyl 2-(4-tert-butylphenyl)cyclopropanecarboxylate
    • STK316002
    • Ethyl 2-(4-(tert-butyl)phenyl)cyclopropane-1-carboxylate
    • Cyclopropanecarboxylic acid, 2-[4-(1,1-dimethylethyl)phenyl]-, ethyl ester-
    • CS-0299040
    • Ethyl2-(4-(tert-butyl)phenyl)cyclopropanecarboxylate
    • 105393-23-5
    • 2-(4-tert-Butyl-phenyl)-cyclopropanecarboxylic acid ethyl ester
    • AKOS000304560
    • Ethyl 2-(4-(tert-butyl)phenyl)cyclopropanecarboxylate
    • BBL039436
    • SCHEMBL1833981
    • MDL: MFCD02176657
    • Inchi: 1S/C16H22O2/c1-5-18-15(17)14-10-13(14)11-6-8-12(9-7-11)16(2,3)4/h6-9,13-14H,5,10H2,1-4H3
    • InChI Key: UCDAWOWWZUSWFQ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1CC1C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 246.161979940Da
  • Monoisotopic Mass: 246.161979940Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 26.3Ų

ethyl 2-(4-tert-butylphenyl)cyclopropane-1-carboxylate Pricemore >>

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Additional information on ethyl 2-(4-tert-butylphenyl)cyclopropane-1-carboxylate

Comprehensive Overview of Ethyl 2-(4-tert-butylphenyl)cyclopropane-1-carboxylate (CAS No. 105393-23-5)

Ethyl 2-(4-tert-butylphenyl)cyclopropane-1-carboxylate (CAS No. 105393-23-5) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemicals, and advanced material synthesis. Its unique cyclopropane ring structure, combined with the tert-butylphenyl moiety, offers exceptional steric and electronic properties, making it a valuable building block in modern chemistry. Researchers and industries are increasingly exploring its applications due to its versatility and compatibility with green chemistry principles.

The compound's ethyl ester functional group enhances its solubility in organic solvents, facilitating its use in reactions like cross-coupling and cycloadditions. Recent studies highlight its potential in drug discovery, particularly in modulating bioactive molecules' pharmacokinetics. As sustainability gains traction, the demand for high-purity intermediates like CAS 105393-23-5 has surged, driven by its efficiency in reducing synthetic steps and waste generation.

In agrochemicals, ethyl 2-(4-tert-butylphenyl)cyclopropane-1-carboxylate serves as a precursor for novel pesticides with lower environmental impact. Its cyclopropane-carboxylate backbone contributes to improved stability and target specificity, addressing global concerns about food security and eco-friendly pest control. Analytical techniques such as HPLC and NMR are critical for verifying its purity, ensuring compliance with regulatory standards like REACH and FDA guidelines.

Beyond traditional applications, this compound is gaining attention in material science, particularly in polymer modification and liquid crystal formulations. Its rigid tert-butylphenyl group imparts thermal resistance, making it suitable for high-performance coatings. With the rise of AI-driven molecular design, computational tools now predict its reactivity, accelerating R&D cycles—a trend aligning with industry 4.0's digital transformation.

Frequently searched questions include: "How to synthesize ethyl 2-(4-tert-butylphenyl)cyclopropane-1-carboxylate?" or "CAS 105393-23-5 suppliers for pharmaceutical use." These reflect growing interest in scalable production and niche applications. Proper storage conditions (e.g., inert atmosphere, low humidity) are also a common query, underscoring the need for handling best practices.

In summary, ethyl 2-(4-tert-butylphenyl)cyclopropane-1-carboxylate (CAS No. 105393-23-5) exemplifies innovation at the intersection of chemistry and sustainability. Its multifaceted roles—from drug development to smart materials—position it as a compound of enduring relevance in scientific and industrial advancements.

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